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Compound of Interest

Compound Name: GSK-5959

Cat. No.: B15568977 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in interpreting

unexpected results during experiments with GSK-5959, a potent and selective BRPF1

bromodomain inhibitor.

Introduction to GSK-5959
GSK-5959 is a cell-permeable small molecule that selectively inhibits the bromodomain of

BRPF1 (Bromodomain and PHD Finger Containing Protein 1) with high potency. BRPF1 is a

scaffolding protein that plays a crucial role in the assembly and substrate specificity of histone

acetyltransferase (HAT) complexes, primarily those containing MOZ, MORF, and HBO1. By

inhibiting the BRPF1 bromodomain, GSK-5959 prevents its interaction with acetylated

histones, leading to downstream effects on gene transcription, cell cycle progression, and

apoptosis.

Quantitative Data Summary
For ease of reference and experimental planning, the following tables summarize the key

quantitative data for GSK-5959.

Table 1: In Vitro Potency and Selectivity of GSK-5959
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Target Assay Type IC50 (nM)
Selectivity vs.
BRPF1

Reference

BRPF1 TR-FRET 80 - [1]

BRPF1 BROMOscan 10 - [2]

BRPF2 BROMOscan ~900 90-fold [2]

BET Family BROMOscan >5000 >500-fold [2]

Table 2: Cellular Activity of GSK-5959

Cell Line Assay Type EC50 (µM) Notes Reference

HEK293 NanoBRET 0.98

Measures target

engagement in a

cellular context.

[3]

Signaling Pathway and Mechanism of Action
The following diagram illustrates the established signaling pathway involving BRPF1 and the

mechanism of action for GSK-5959.
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BRPF1-MOZ/MORF Complex and GSK-5959 Inhibition
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Troubleshooting Workflow for ChIP with GSK-5959
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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